Cas no 1226102-03-9 (5-(5-bromothiophen-2-yl)-1,3-oxazol-2-amine)
5-(5-bromothiophen-2-yl)-1,3-oxazol-2-amine Chemical and Physical Properties
Names and Identifiers
-
- 5-(5-Bromothiophen-2-yl)oxazol-2-amine
- 5-(5-bromothiophen-2-yl)-1,3-oxazol-2-amine
- 1226102-03-9
- EN300-2006385
-
- Inchi: 1S/C7H5BrN2OS/c8-6-2-1-5(12-6)4-3-10-7(9)11-4/h1-3H,(H2,9,10)
- InChI Key: QNKDBFWQQIYHHG-UHFFFAOYSA-N
- SMILES: O1C(C2SC(Br)=CC=2)=CN=C1N
Computed Properties
- Exact Mass: 243.93060g/mol
- Monoisotopic Mass: 243.93060g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 172
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 80.3Ų
5-(5-bromothiophen-2-yl)-1,3-oxazol-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-2006385-0.05g |
5-(5-bromothiophen-2-yl)-1,3-oxazol-2-amine |
1226102-03-9 | 0.05g |
$1247.0 | 2023-09-16 | ||
| Enamine | EN300-2006385-0.1g |
5-(5-bromothiophen-2-yl)-1,3-oxazol-2-amine |
1226102-03-9 | 0.1g |
$1307.0 | 2023-09-16 | ||
| Enamine | EN300-2006385-0.25g |
5-(5-bromothiophen-2-yl)-1,3-oxazol-2-amine |
1226102-03-9 | 0.25g |
$1366.0 | 2023-09-16 | ||
| Enamine | EN300-2006385-0.5g |
5-(5-bromothiophen-2-yl)-1,3-oxazol-2-amine |
1226102-03-9 | 0.5g |
$1426.0 | 2023-09-16 | ||
| Enamine | EN300-2006385-1.0g |
5-(5-bromothiophen-2-yl)-1,3-oxazol-2-amine |
1226102-03-9 | 1g |
$1485.0 | 2023-05-31 | ||
| Enamine | EN300-2006385-2.5g |
5-(5-bromothiophen-2-yl)-1,3-oxazol-2-amine |
1226102-03-9 | 2.5g |
$2912.0 | 2023-09-16 | ||
| Enamine | EN300-2006385-5.0g |
5-(5-bromothiophen-2-yl)-1,3-oxazol-2-amine |
1226102-03-9 | 5g |
$4309.0 | 2023-05-31 | ||
| Enamine | EN300-2006385-10.0g |
5-(5-bromothiophen-2-yl)-1,3-oxazol-2-amine |
1226102-03-9 | 10g |
$6390.0 | 2023-05-31 | ||
| Enamine | EN300-2006385-1g |
5-(5-bromothiophen-2-yl)-1,3-oxazol-2-amine |
1226102-03-9 | 1g |
$1485.0 | 2023-09-16 | ||
| Enamine | EN300-2006385-5g |
5-(5-bromothiophen-2-yl)-1,3-oxazol-2-amine |
1226102-03-9 | 5g |
$4309.0 | 2023-09-16 |
5-(5-bromothiophen-2-yl)-1,3-oxazol-2-amine Related Literature
-
1. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
-
L. Cuesta-Aluja,J. Castilla,A. M. Masdeu-Bultó Dalton Trans., 2016,45, 14658-14667
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
Additional information on 5-(5-bromothiophen-2-yl)-1,3-oxazol-2-amine
Introduction to 5-(5-bromothiophen-2-yl)-1,3-oxazol-2-amine (CAS No: 1226102-03-9)
5-(5-bromothiophen-2-yl)-1,3-oxazol-2-amine is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural framework that combines a thiophene ring with an oxazole core. This molecular architecture has garnered considerable attention due to its potential applications in drug discovery and medicinal chemistry. The compound’s chemical identity is unequivocally defined by its CAS number, 1226102-03-9, which serves as a global reference for its unique composition and properties.
The structural motif of 5-(5-bromothiophen-2-yl)-1,3-oxazol-2-amine encompasses a brominated thiophene ring linked to an oxazole scaffold via an amine substituent. This configuration is particularly intriguing because it integrates heterocyclic systems that are well-documented for their biological activity. The presence of the bromine atom on the thiophene ring not only influences the electronic properties of the molecule but also opens up possibilities for further functionalization, making it a versatile intermediate in synthetic chemistry.
In recent years, there has been a surge in research focused on developing novel heterocyclic compounds for therapeutic purposes. The oxazole core, in particular, is recognized for its role in various pharmacological applications, including antimicrobial, antiviral, and anti-inflammatory agents. The incorporation of a thiophene ring into this framework enhances the compound’s potential to interact with biological targets, thereby broadening its pharmacological spectrum.
One of the most compelling aspects of 5-(5-bromothiophen-2-yl)-1,3-oxazol-2-amine is its utility as a building block in medicinal chemistry. The amine functionality at the 2-position of the oxazole ring provides a reactive site for further derivatization, allowing chemists to explore diverse chemical space. This flexibility has been exploited in several synthetic strategies aimed at generating novel bioactive molecules. For instance, recent studies have demonstrated its use in constructing more complex scaffolds that exhibit enhanced biological activity compared to parent compounds.
The bromine substituent on the thiophene ring also plays a crucial role in the compound’s reactivity. It serves as a handle for cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are fundamental in modern drug discovery. These reactions enable the introduction of diverse aryl or amino groups into the molecular structure, facilitating the development of tailored pharmacophores. Such transformations have been pivotal in generating analogs with improved pharmacokinetic profiles and reduced toxicity.
Recent advancements in computational chemistry have further illuminated the potential of 5-(5-bromothiophen-2-yl)-1,3-oxazol-2-amine. Molecular modeling studies have revealed that this compound can effectively interact with specific biological targets by adopting favorable binding conformations. These insights have guided experimental efforts toward optimizing its structure for maximal efficacy. For example, computational predictions have suggested that modifications at the 5-position of the thiophene ring could enhance binding affinity to certain enzymes or receptors involved in disease pathways.
The synthesis of 5-(5-bromothiophen-2-yl)-1,3-oxazol-2-amine has been refined through multiple approaches, each offering distinct advantages depending on scalability and purity requirements. One common method involves the condensation of 2-aminothiophene derivatives with β-diketones or β-ketoesters under controlled conditions to form the oxazole core. Subsequent bromination and functional group manipulations yield the desired product. Alternative routes employ transition-metal-catalyzed cyclizations or photoredox reactions to streamline the synthetic sequence and improve yields.
The pharmacological evaluation of 5-(5-bromothiophen-2-yl)-1,3-oxazol-2-amine has been pursued across various disease models. Preliminary findings suggest that it exhibits promising activity against certain types of cancer by inhibiting key signaling pathways involved in tumor growth and progression. Additionally, it has shown potential as an antimicrobial agent against resistant bacterial strains due to its ability to disrupt bacterial cell wall synthesis or interfere with essential metabolic processes.
One particularly noteworthy study highlighted the compound’s role in modulating inflammatory responses by targeting specific enzymes implicated in chronic inflammation. The oxazole-thiophene scaffold was found to selectively inhibit enzymes such as COX-2 or LOX without significant off-target effects. This selective inhibition offers a strategic advantage over existing therapeutics by minimizing side effects while maintaining therapeutic efficacy.
The development of 5-(5-bromothiophen-2-yl)-1,3-oxazol-2-amine as a lead compound has also spurred interest in related derivatives with modified substitution patterns or additional functional groups. By systematically varying these parameters, researchers aim to identify analogs that exhibit superior pharmacokinetic properties or enhanced target specificity. Such efforts are supported by high-throughput screening technologies that enable rapid evaluation of large libraries of compounds.
The future prospects for 5-(5-bromothiophen - 2 - yl) - 1 , 3 - ox az ol - 2 - am ine are promising given its versatility and potential therapeutic applications. Continued investigation into its mechanism of action will be essential for optimizing its clinical utility and addressing any safety concerns that may arise during further development phases. Collaborative efforts between academic researchers and industry partners will likely accelerate progress toward bringing this promising compound into clinical trials for human use.
1226102-03-9 (5-(5-bromothiophen-2-yl)-1,3-oxazol-2-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)